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Compound of Interest

Compound Name: 2-Nitroanthraquinone

Cat. No.: B1658324

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information
regarding 2-nitroanthraquinone (CAS No. 605-27-6). It is intended for informational purposes
for a scientific audience. A comprehensive risk assessment should be conducted before any
handling or use of this compound.

Introduction

2-Nitroanthraquinone is a substituted anthraquinone. Anthraquinones are a class of aromatic
organic compounds that form the structural backbone for many dyes and have been
investigated for various industrial and pharmaceutical applications. The introduction of a nitro
group can significantly influence the toxicological profile of the parent compound. This guide
summarizes the currently available, though limited, health and safety data for 2-
nitroanthraquinone and related compounds to inform researchers and professionals in the
field.

Physicochemical Properties

A summary of the known physical and chemical properties of 2-nitroanthraquinone is
presented below.
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Property Value Reference
CAS Number 605-27-6 [1][2][3]
Molecular Formula C14H7NOa4 [1][2]13]
Molecular Weight 253.21 g/mol [1112][3]
Appearance Data not available [1]

Melting Point 184.5°C [2]

Boiling Point 396.41 °C (estimated) [2]

Density 1.3146 g/cm3 (estimated) [2]

Toxicological Data

Note: Specific quantitative toxicological data such as LD50 (median lethal dose), LC50 (median
lethal concentration), and NOAEL (No-Observed-Adverse-Effect Level) for 2-
nitroanthraquinone (CAS 605-27-6) are not readily available in the public domain based on
extensive searches of scientific literature and toxicology databases. The data presented below
is for structurally related compounds and should be used for general guidance and hazard
identification purposes only.

Acute Toxicity

No specific acute toxicity data (oral, dermal, inhalation) for 2-nitroanthraquinone was
identified. For the related compound 1-Nitroanthraquinone, an oral LD50 in mice has been
reported as 1540 mg/kg, and an intraperitoneal LD50 in rats as 1050 mg/kg.[4]

Carcinogenicity

There is no specific carcinogenicity data for 2-nitroanthraquinone. However, studies on the
related compound 2-Methyl-1-nitroanthraguinone have shown evidence of carcinogenicity in
animal models.[5]

A bioassay of 2-methyl-1-nitroanthraquinone in Fischer 344 rats showed that oral
administration was associated with an increased incidence of hepatocellular carcinomas in
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males.[5] Additionally, subcutaneous fiboromas were observed in both male and female rats.[5]
An increased incidence of bladder tumors was also noted in female rats.[5]

The National Toxicology Program (NTP) has conducted studies on anthraquinone, the parent
compound, which indicated some evidence of carcinogenic activity in rats and mice.[6]

Genotoxicity

Specific genotoxicity data for 2-nitroanthraquinone, such as results from Ames tests or
micronucleus assays, were not found. It is important to note that the carcinogenicity of some
anthraquinone derivatives has been linked to mutagenic contaminants, such as 9-
nitroanthracene, found in the tested samples.[7] Therefore, the purity of the 2-
nitroanthraquinone sample is a critical factor in assessing its genotoxic potential.

Experimental Protocols

Detailed experimental protocols for toxicological studies specifically on 2-nitroanthraquinone
are not available. However, a general workflow for a carcinogenicity bioassay, based on the
study of the related compound 2-Methyl-1-nitroanthraquinone, is outlined below.[5]

General Carcinogenicity Bioassay Workflow

The following diagram illustrates a typical workflow for a chronic oral carcinogenicity study in
rodents.
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General Workflow for a Chronic Oral Carcinogenicity Bioassay
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Caption: A generalized workflow for a chronic oral carcinogenicity bioassay in rodents.
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Hazard Identification and Safety Precautions

Given the limited specific data for 2-nitroanthraquinone, a precautionary approach to handling
is essential. The following is based on information for related nitroaromatic and anthraquinone
compounds.

Hazard Statements

Based on data for similar compounds, 2-nitroanthraquinone should be considered as
potentially:

Harmful if swallowed.[4]

Causing serious eye irritation.[4]

May cause skin irritation.[4]

May cause respiratory tract irritation.[4]

Suspected of causing cancer.

Precautionary Measures

The following diagram illustrates a logical relationship for handling potentially hazardous
chemical compounds in a research setting.
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Hazard Control and Risk Mitigation Strategy
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Caption: A hierarchical approach to managing the risks associated with handling potentially
hazardous chemicals.

When handling 2-nitroanthraquinone, the following precautions are recommended:

o Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.

[4]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,
and a lab coat.[4]

* Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the work
area. Wash hands thoroughly after handling.[4]
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o Spills: In case of a spill, avoid generating dust. Moisten the spilled material with an inert
liquid and collect it in a suitable container for disposal.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

The available health and safety data for 2-nitroanthraquinone (CAS 605-27-6) is very limited.
While information on related compounds, such as 2-Methyl-1-nitroanthraquinone and the
parent compound anthraquinone, suggests potential for carcinogenicity and other health
hazards, specific quantitative toxicological data and detailed experimental protocols for 2-
nitroanthraquinone are lacking. Therefore, it is imperative that researchers, scientists, and
drug development professionals treat this compound with a high degree of caution,
implementing robust safety protocols and assuming it to be hazardous until more definitive data
becomes available. Further toxicological studies are warranted to fully characterize the health
and safety profile of 2-nitroanthraquinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and Safety Data for 2-Nitroanthraquinone: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1658324#2-nitroanthraquinone-health-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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